3-Ethynylcyclohex-2-en-1-one

• IUPAC Name: 3-ethynylcyclohex-2-en-1-one
• InChI: InChI=1S/C8H8O/c1-2-7-4-3-5-8(9)6-7/h1,6H,3-5H2
• InChI Key: HPMWHVMJEUBHPB-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=O)CCC1
• Molecular Formula: C8H8O
• DSSTOX Substance ID: DTXSID60561783
• Molecular Weight: 120.15 g/mol
• CAS RN: 124267-26-1

Description

“3-Ethynylcyclohex-2-en-1-one” is a chemical compound with the molecular formula C8H8O. It is a clear, colorless, mobile liquid with a characteristic odor and a burning taste.

Physical And Chemical Properties Analysis

“this compound” has a density of 1.0±0.1 g/cm3, a boiling point of 173.9±30.0 °C at 760 mmHg, and a vapor pressure of 1.2±0.3 mmHg at 25°C. Its enthalpy of vaporization is 41.0±3.0 kJ/mol, and it has a flash point of 56.8±19.5 °C. The compound has an index of refraction of 1.502 and a molar refractivity of 34.6±0.4 cm3.

Synthesis routes and methods

Procedure details

To a solution of 0.5N ethynylmagnesium bromide in tetrahydrofuran (100 mL) was added under N2 and stirring 3-ethoxy-2-cyclohexen-1-one (3.75 g, 26.8 mmol) in tetrahydrofuran (12.5 mL). The mixture was stirred at RT for 20 h when it was acidified with 1N HCl (200 mL). After stirring for 15 min the acidic phase was extracted with dichloromethane (5×50 mL). The combined organic extracts were washed with water (2×50 mL) and dried (MgSO4). Evaporation of the solvent gave an oil that was purified by column chromatography (silica, ethyl acetate/hexane 1:9) to yield a yellow oil, 2.71 g, 22.6 mmol, 84%). Analysis were in agreement with literature data.